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Compound of Interest

1-(Benzylamino)-2-methylbutan-2-
Compound Name: |
o

cat. No.: B1372252

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Benzylamino)-2-methylbutan-2-ol was
not found. The following information has been compiled from data on structurally related
compounds, including amino alcohols and specifically 2-(Benzylamino)-2-methylpropan-1-ol.
Researchers should handle this compound with caution and perform a thorough risk
assessment before use.

Section 1: Safety Data Sheet (Representative)

This safety information is representative of a substituted amino alcohol and should be used as
a guideline.

1.1 Product Identification

Product Name: 1-(Benzylamino)-2-methylbutan-2-ol

CAS Number: Not available

Molecular Formula: C12H19NO[1]

Molecular Weight: 193.29 g/mol [1]

1.2 Hazard Identification Based on analogous compounds, this substance may be classified as:

o Harmful if swallowed or inhaled.[2]
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Causes skin irritation.[2]

May cause respiratory irritation.[2]

May cause serious eye damage.[3]

1.3 First-Aid Measures

Inhalation: Remove person to fresh air and keep comfortable for breathing. If experiencing
respiratory symptoms, call a poison center or doctor.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.

1.4 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[3] Containers may explode when heated.[3]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (COZ2), Nitrogen
oxides (NOx).[3]

1.5 Handling and Storage

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2] Use only outdoors or in
a well-ventilated area.[4] Wear protective gloves, protective clothing, eye protection, and face
protection.[4] Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[2]
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» Storage: Store in a well-ventilated place. Keep container tightly closed.[4] Store locked up.[2]
Recommended storage temperature: 2-8°C, protected from light.[5]

1.6 Personal Protective Equipment
o Eye/Face Protection: Wear safety glasses with side-shields or chemical splash goggles.[6]
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[6]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are
exceeded or irritation is experienced.[3]

Section 2: Physical and Chemical Properties
(Predicted and from Analogs)
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Property Value Source
Molecular Formula C12H19NO [1]
Molecular Weight 193.29 g/mol [1]
Appearance Solid (predicted) [7]

68-70 °C (for 2-
Melting Point (Benzylamino)-2- [5]
methylpropan-1-ol)

300.8 °C at 760 mmHg (for 2-
Boiling Point (Benzylamino)-2- [5]
methylpropan-1-ol)

109.1 °C (for 2-
Flash Point (Benzylamino)-2- [5]
methylpropan-1-ol)

1.006 g/cm3 (for 2-
Density (Benzylamino)-2- [5]
methylpropan-1-ol)

Soluble in Chloroform, DMSO,
. Methanol (for 2-
Solubility _ (5]
(Benzylamino)-2-

methylpropan-1-ol)

Section 3: Application Notes

Chiral amino alcohols are crucial building blocks in the pharmaceutical industry due to their
prevalence in biologically active molecules.[8][9] 1-(Benzylamino)-2-methylbutan-2-ol, as a
chiral amino alcohol, has potential applications in several areas of drug development and
organic synthesis.

» Chiral Auxiliary: The stereogenic centers in the molecule can be utilized to control the
stereochemistry of new stereocenters during a chemical reaction. This is a common
application for chiral amino alcohols in asymmetric synthesis.[10]
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e Precursor for Biologically Active Molecules: Chiral 1,2-amino alcohols are structural motifs in
many pharmaceutical molecules.[8] This compound could serve as a starting material or
intermediate in the synthesis of novel drug candidates.

o Fragment-Based Drug Discovery (FBDD): With a relatively low molecular weight and sp3-
rich character, fragments derived from this amino alcohol could be valuable for FBDD
campaigns, which aim to build potent drugs from smaller, low-complexity molecules.[11]

A potential research workflow for utilizing this compound is outlined below.
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4 Synthesis & Characterization

Synthesis of 1-(Benzylamino)-2-methylbutan-2-ol

;

Purification (e.g., Crystallization, Chromatography)
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(Hazard Assessment (Review SDS of Analogs))
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Execute Experimental Protocol
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Experiment Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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